2-bromo-2-(4-bromophenyl)acetonitrile
Overview
Description
2-Bromo-2-(4-bromophenyl)acetonitrile, also known as 4-bromobenzyl bromide, is a synthetic organic compound used in a variety of scientific and industrial applications. This compound is a colorless liquid which is highly reactive and has a pungent odor. It is soluble in water and is used in the synthesis of various organic compounds. It is also used in the synthesis of various pharmaceuticals and agrochemicals.
Scientific Research Applications
1. Crystal Structure Analysis
- The compound "2-bromo-2-(4-bromophenyl)acetonitrile" and its derivatives have been studied for their crystal structures. For example, 2-Bromobenzaldehyde cyanohydrin, a related compound, forms extended hydrogen-bonded chains in its crystal structure, exhibiting intermolecular hydrogen bonds between hydroxy groups and nitrile N atoms (Betz, Betzler, & Klüfers, 2007).
2. Analytical Method Development
- In analytical chemistry, methods like High-Performance Liquid Chromatography (HPLC) have been developed to quantify impurities related to 2-bromo-2-(4-bromophenyl)acetonitrile in pharmaceutical ingredients, demonstrating its importance in ensuring pharmaceutical purity (Wagh, Kothari, & Lokhande, 2017).
3. Organic Synthesis
- This compound is used in the synthesis of novel organic compounds. For instance, it was used in the base-catalyzed condensation to create α,β-diarylacrylonitrile derivatives containing biphenyl and triphenylamine units, which exhibit green fluorescence and good thermal stability (Li et al., 2011).
4. Electrochemistry
- In electrochemistry, derivatives of 2-bromo-2-(4-bromophenyl)acetonitrile have been used in studies involving electrochemical grafting and oxidation reactions. This highlights its utility in understanding electrochemical processes and material science applications (Louault, D'amours, & Bélanger, 2008).
5. Photoluminescence Properties
- Compounds derived from 2-bromo-2-(4-bromophenyl)acetonitrile have been explored for their photoluminescence characteristics, finding applications in material science and photonics (Xu, Yu, & Yu, 2012).
properties
IUPAC Name |
2-bromo-2-(4-bromophenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2N/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKBJAUMNUCTIDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)Br)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-2-(4-bromophenyl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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